Cas no 2171724-75-5 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopent-4-enoic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopent-4-enoic acid
• CAS No: 2171724-75-5
• MF: C₂₆H₂₆F₂N₂O₅
• MW: 484.491854190826
• CID: 5958401
• PubChem ID: 165819267
• Update Time: 2025-05-22

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopent-4-enoic acid
• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]pent-4-enoic acid
• 2171724-75-5
• EN300-1570612

• Inchi： 1S/C26H26F2N2O5/c1-2-7-21(23(31)32)29-24(33)26(27,28)22(15-12-13-15)30-25(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h2-6,8-11,15,20-22H,1,7,12-14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZOQAEVYUWAUFHI-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC=C)=O)(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 484.18097826g/mol
• Monoisotopic Mass: 484.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopent-4-enoic acid

Compound CAS No. 2171724-75-5: A Comprehensive Overview

The compound with CAS No. 2171724-75-5, known as 2-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}-2,2-difluoropropanamidopent-4-enoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluoren-9-yl moiety, and multiple fluorine atoms, making it a unique entity in the realm of organic chemistry.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and drug delivery systems. The presence of the Fmoc group in this compound suggests its potential role as a protective agent in peptide synthesis, where it can stabilize amino groups during reaction sequences. Additionally, the difluoro substitution pattern indicates that this compound may exhibit enhanced stability and bioavailability due to the electron-withdrawing effects of fluorine atoms.

The cyclopropyl group in the molecule is another intriguing feature. Cyclopropane rings are known for their strained geometry, which can lead to unique reactivity and physical properties. In this compound, the cyclopropyl group may contribute to the overall rigidity of the molecule, potentially influencing its pharmacokinetic properties and interactions with biological targets.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The incorporation of the fluoren-9-yl group likely requires a coupling reaction, such as a Friedel-Crafts alkylation or a more modern approach using palladium-catalyzed cross-coupling techniques. The introduction of the difluoro substituents would typically involve electrophilic fluorination methods or nucleophilic substitution reactions, depending on the specific conditions and intermediates used.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one. By employing density functional theory (DFT) calculations, scientists can gain insights into the molecular orbitals and interaction patterns of this compound. Such studies are crucial for understanding its behavior in different chemical environments and for designing more efficient synthetic pathways.

In terms of applications, this compound may find utility in several areas. Its structure suggests potential use as an intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutic agents. The presence of both Fmoc and difluoro groups could make it an ideal candidate for exploring new drug delivery systems or for modifying existing drugs to enhance their efficacy.

Moreover, the unique combination of functional groups in this molecule makes it an interesting candidate for materials science applications. For instance, its fluorinated segments could contribute to improved thermal stability or mechanical properties when incorporated into polymers or other advanced materials.

Recent research has also focused on the environmental impact of fluorinated compounds. While fluorine atoms are known to enhance chemical stability, they can also pose challenges in terms of biodegradation. Studies on this compound would likely include assessments of its environmental fate and toxicity to ensure sustainable use.

In conclusion, CAS No. 2171724-75-5 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. Its structure combines several key functional groups that offer both scientific intrigue and practical utility. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various fields ranging from drug discovery to materials science.